Cas no 3485-14-1 (Cyclacillin)

Cyclacillin is a semisynthetic penicillin antibiotic derived from 6-aminopenicillanic acid. It exhibits broad-spectrum activity against Gram-positive and some Gram-negative bacteria, with enhanced stability against beta-lactamases compared to earlier penicillins. Its chemical structure, featuring a cyclohexadienyl side chain, contributes to improved acid stability, allowing for better oral bioavailability. Cyclacillin is primarily used to treat respiratory, urinary, and soft tissue infections caused by susceptible organisms. Its pharmacokinetic profile includes rapid absorption and renal excretion, making it suitable for outpatient management. The compound’s resistance to enzymatic degradation and reliable tissue penetration are key advantages in clinical applications.
Cyclacillin structure
Cyclacillin structure
Product name:Cyclacillin
CAS No:3485-14-1
MF:C15H23N3O4S
MW:341.425822496414
MDL:MFCD00864980
CID:307426
PubChem ID:19003

Cyclacillin Chemical and Physical Properties

Names and Identifiers

    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
    • (2S,5R,6R)-6-[(1-aminocyclohexanecarbonyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3...
    • Cyclacillin
    • CYCLACILLIN, USP STANDARD
    • 6-(1-aminocyclohexanecarboxamido)penicillanic acid
    • Calthor
    • Ciclacillin
    • Citosarin
    • Cyclapen
    • Syngacillin
    • Ultracillin
    • Vipicil
    • (2S,5R,6R)-6-(1-aminocyclohexaneamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • Ciclacillin (JP17/INN)
    • 72ZJ154X86
    • EINECS 222-470-8
    • Bastcillin
    • Ciclacillinum
    • Cyclapen-W (TN)
    • AC 98
    • CS-0006169
    • Ciclacilline [INN-French]
    • 6-(1-Aminocyclohexylcarboxamido)penicillanic acid
    • BRD-K89046952-001-03-4
    • DTXSID9022861
    • Orfilina
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic Acid, 6-(((1-aminocyclohexyl)carbonyl)amino)-3,3-dimethyl-7-oxo-,(2S-(2alpha,5alpha,6beta))-
    • DTXCID002861
    • WY4508
    • CICLACILLIN (MART.)
    • EN300-19766309
    • Aminocyclohexylpenicillin
    • 6-(1-Aminocyclohexanecarboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
    • DB01000
    • Cyclacillin (USAN)
    • HMS1571O22
    • (2S,5R,6R)-6-(((1-aminocyclohexyl)carbonyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
    • Vastcillin (TN)
    • Ciclacillum
    • Wyvital
    • Noblicil
    • BSPBio_001260
    • CICLACILLIN [WHO-DD]
    • MLS002694856
    • Vastcillin
    • Tox21_110534
    • AC-PC
    • HGBLNBBNRORJKI-WCABBAIRSA-N
    • Prestwick1_001120
    • CHEBI:31444
    • CHEMBL1200356
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(1-aminocyclohexanecarboxamido)-3,3-dimethyl-7-oxo-
    • HY-16158
    • Penicillin, (aminocyclohexyl)-
    • UNII-72ZJ154X86
    • BPBio1_001385
    • (2S,5R,6R)-6-[(1-aminocyclohexane)amido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • Wy-4508
    • CYCLACILLIN [VANDF]
    • NSC88789
    • (2S,5R,6R)-6-{[(1-aminocyclohexyl)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • C-12104
    • SCHEMBL33900
    • NCGC00179238-01
    • NSC-88789
    • SPBio_003120
    • CYCLACILLIN [ORANGE BOOK]
    • Ciclacilline
    • BRN 0938663
    • D01334
    • Q5119441
    • AB00514059
    • Prestwick3_001120
    • Ciclacillinum [INN-Latin]
    • NCI60_041965
    • Ciclacilina
    • Prestwick0_001120
    • Cyclapen-W
    • Aminocyclohexyl penicillin
    • (1-Aminocyclohexyl)penicillin
    • Ciclacilina [INN-Spanish]
    • CICLACILLIN [MART.]
    • NCGC00016629-01
    • GTPL4817
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((1-aminocyclohexyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, (2S-(2alpha,5alpha,6beta))-
    • NSC 88789
    • CAS-3485-14-1
    • 3485-14-1
    • (2S,5R,6R)-6-((1-Aminocyclohexanecarbonyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
    • Cyclacillin [USAN:USP]
    • WY 4508
    • Peamezin
    • 6beta-(1-aminocyclohexanecarboxamido)-2,2-dimethylpenam-3alpha-carboxylic acid
    • Prestwick2_001120
    • Ciclacillin [INN]
    • CICLACILLIN [JAN]
    • WLN: T45 ANV ESTJ F1 F1 GVQ CMV- AL6TJ AZ
    • 6-(1-Aminocyclohexanecarboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • Cyclacillin [USAN]
    • BDBM50350474
    • CYCLACILLIN [MI]
    • Ciclacillin (JP18/INN)
    • CYCLACILLIN (200 MG)
    • DA-70129
    • MDL: MFCD00864980
    • Inchi: InChI=1S/C15H23N3O4S/c1-14(2)9(12(20)21)18-10(19)8(11(18)23-14)17-13(22)15(16)6-4-3-5-7-15/h8-9,11H,3-7,16H2,1-2H3,(H,17,22)(H,20,21)/t8-,9+,11-/m1/s1
    • InChI Key: HGBLNBBNRORJKI-WCABBAIRSA-N
    • SMILES: CC1([C@@H](N2C([C@@H](NC(C3(N)CCCCC3)=O)[C@H]2S1)=O)C(O)=O)C

Computed Properties

  • Exact Mass: 341.14100
  • Monoisotopic Mass: 341.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 138A^2

Experimental Properties

  • Density: 1.4
  • Melting Point: 182-183° (anhydrate) (Hou, Poole); mp 156-158° (dec) (Alburn et al.)
  • Boiling Point: 649.6°Cat760mmHg
  • Flash Point: 346.7°C
  • Refractive Index: 1.631
  • PSA: 138.03000
  • LogP: 1.30880
  • pka: pK1, pK2 in water: 2.68, 7.50; in 50% dioxane: 4.16, 7.04(at 25℃)
  • Specific Rotation: D25 +268° (water)

Cyclacillin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Biosynth
DAA48514-100 mg
Ciclacillin
3485-14-1
100MG
$504.00 2023-01-05
Biosynth
DAA48514-10 mg
Ciclacillin
3485-14-1
10mg
$105.00 2023-01-05
Biosynth
DAA48514-50 mg
Ciclacillin
3485-14-1
50mg
$315.00 2023-01-05
Biosynth
DAA48514-250 mg
Ciclacillin
3485-14-1
250MG
$945.00 2023-01-05
TRC
C989730-100mg
Cyclacillin
3485-14-1
100mg
$ 187.00 2023-09-08
TRC
C989730-1000mg
Cyclacillin
3485-14-1
1g
$ 1280.00 2023-02-01
A2B Chem LLC
AD48668-100mg
4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
3485-14-1
100mg
$289.00 2023-12-30
A2B Chem LLC
AD48668-1g
4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
3485-14-1
1g
$1443.00 2023-12-30
A2B Chem LLC
AD48668-5mg
4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
3485-14-1 98%
5mg
$95.00 2024-04-20
TRC
C989730-1g
Cyclacillin
3485-14-1
1g
$ 1470.00 2023-09-08

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